Cas no 113841-90-0 (4-Isoxazolecarboxylicacid, 5-[1,1'-biphenyl]-2-yl-3-methyl-, ethyl ester)

• Product Name: 4-Isoxazolecarboxylicacid, 5-[1,1'-biphenyl]-2-yl-3-methyl-, ethyl ester
• CAS No: 113841-90-0
• MF: C₁₉H₁₇NO₃
• MW: 307.343185186386
• CID: 130299
• Update Time: 2024-01-24

4-Isoxazolecarboxylicacid, 5-[1,1'-biphenyl]-2-yl-3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylicacid, 5-[1,1'-biphenyl]-2-yl-3-methyl-, ethyl ester
• 4-Isoxazolecarboxylicacid,5-[1,1-biphenyl]-2-yl-3-methyl-,ethylester(9CI)
• 4-Isoxazolecarboxylic acid, 5-[1,1'-biphenyl]-2-yl-3-methyl-, ethyl ester

• Inchi： 1S/C19H17NO3/c1-3-22-19(21)17-13(2)20-23-18(17)16-12-8-7-11-15(16)14-9-5-4-6-10-14/h4-12H,3H2,1-2H3
• InChI Key： PWHDXXSMDYTAQL-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2C2=CC=CC=C2)=C(C(OCC)=O)C(C)=N1

Computed Properties

• Exact Mass: 307.12091
• Monoisotopic Mass: 307.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• PSA: 52.33